4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-2-methyl-6-[4-(pyridin-3-ylmethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C20H25N7/c1-15-11-16(2)27(24-15)20-12-19(22-17(3)23-20)26-9-7-25(8-10-26)14-18-5-4-6-21-13-18/h4-6,11-13H,7-10,14H2,1-3H3
• InChI Key: QIRVESJPLAGCHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC(=N2)C)N3CCN(CC3)CC4=CN=CC=C4)C
• Molecular Formula: C20H25N7
• Molecular Weight: 363.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, a pyrimidine ring, and a piperazine ring. These functional groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

While the exact synthesis of this compound is not available, similar compounds are often synthesized through condensation reactions. For example, pyrazole-based ligands can be prepared via the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol with the appropriate primary amine.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The pyrazole and pyrimidine rings are aromatic and planar, contributing to the overall stability of the molecule. The piperazine ring could potentially introduce some three-dimensionality into the structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. The pyrazole and pyrimidine rings might participate in electrophilic aromatic substitution reactions, while the piperazine ring might undergo reactions at its nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of nitrogen in the pyrazole, pyrimidine, and piperazine rings would likely make this compound a base.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many pyrazole and pyrimidine derivatives exhibit varied biological activities, such as antibacterial, antifungal, anti-inflammatory, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling this compound.